Cyclooct-4-en-1-yl acetate

• IUPAC Name: [(4Z)-cyclooct-4-en-1-yl] acetate
• InChI: InChI=1S/C10H16O2/c1-9(11)12-10-7-5-3-2-4-6-8-10/h2-3,10H,4-8H2,1H3/b3-2-
• InChI Key: QWGXPNSOYZOCHH-IHWYPQMZSA-N
• Canonical SMILES: CC(=O)OC1CCCC=CCC1
• Isomeric SMILES: CC(=O)OC1CCC/C=C\CC1
• Molecular Formula: C10H16O2
• DSSTOX Substance ID: DTXSID201318874
• Molecular Weight: 168.23 g/mol
• CAS RN: 22445-58-5

Description

Cyclooct-4-en-1-yl acetate is a chemical compound with the molecular formula C10H16O2. It is also known by its English synonyms cyclooct-4-en-1-yl acetate and 4-Cycloocten-1-ol acetate.

Synthesis Analysis

The synthesis of Cyclooct-4-en-1-yl acetate involves the polymerization of cis-3-phenylcyclooct-1-ene (3PC) or cis-cyclooct-2-en-1-yl acetate (3AC), which is then followed by the faster polymerization of unsubstituted cis-cyclooctene (COE) from the active Ru-alkylidene chain ends.

Molecular Structure Analysis

The molecular structure of Cyclooct-4-en-1-yl acetate is based on structures generated from information available in ECHA’s databases. The InChI code for this compound is InChI=1/C10H16O2/c1-9(11)12-10-7-5-3-2-4-6-8-10/h2-3,10H,4-8H2,1H3/b3-2-.

Chemical Reactions Analysis

Cyclooct-4-en-1-yl acetate is involved in the exceptionally fast reaction between 1,2,4,5-tetrazines and trans-cyclooctenes (TCOs), also known as tetrazine ligation. This reaction is frequently used in bioorthogonal chemistry, a tool that allows covalent bond formation within highly complex environments, using small molecule reaction partners.

Scientific Research Applications

Chemical Reactivity and Structural Analysis

• Cyclooct-4-en-1-yl acetate and its derivatives show significant chemical reactivity, which is critical for understanding their structural and conformational properties. For example, the study of Cyclooct-1-en-5-yne, a related compound, provided insights into its structure and reactivity, including photolysis and oxidation behaviors (Leupin & Wirz, 1978).

Polymerization Processes

• Cyclooct-4-en-1-yl acetate plays a role in polymerization. Sequential ring-opening metathesis polymerization of cyclooctenes, including derivatives of cyclooct-4-en-1-yl acetate, can create block copolymers, which are essential in materials science (Pitet, Zhang, & Hillmyer, 2013).

Catalysis and Synthesis

• This compound is involved in catalytic reactions, such as those with palladium acetate, leading to various reaction products like cyclohex-1-en-1-yl acetate, demonstrating its utility in synthetic chemistry (Brown & Davidson, 1971).

Synthesis of Complex Molecules

• Cyclooct-4-en-1-yl acetate derivatives have been used in the synthesis of complex molecules such as Conduritol C, highlighting their importance in organic synthesis (Drian, Vieira, & Vogel, 1989).

Isomerization and Transformation

• The compound's derivatives are involved in isomerization reactions, such as the gold(I)-catalyzed rearrangement of 5-en-2-yn-1-yl acetates into functionalized compounds, demonstrating their flexibility in chemical transformations (Buzas & Gagosz, 2006).

Kinetic Studies and Ether Synthesis

• Cyclooct-4-en-1-yl acetate derivatives have been studied for their kinetics in reactions such as the palladium-catalyzed formation of ethers, offering insights into reaction mechanisms and efficiencies (Kolev, Mitkova, Kotov, & Balbolov, 2014).

Mechanism of Action

The mechanism of action of Cyclooct-4-en-1-yl acetate involves the interaction of strain cyclooctyne with phenyl azide, which can be achieved in nearly quantitative yields and high effectiveness in the absence of any catalysts.

Future Directions

The future directions of Cyclooct-4-en-1-yl acetate research could involve its use in the preparation of AB diblock copolymers by sequential ring-opening metathesis polymerization of cyclooctenes. This could lead to new materials with unique thermal characteristics.